Cas no 2413877-54-8 (3-(piperidin-2-yl)quinoline dihydrochloride)

• Product Name: 3-(piperidin-2-yl)quinoline dihydrochloride
• CAS No: 2413877-54-8
• MF: C₁₄H₁₈Cl₂N₂
• MW: 285.212121486664
• MDL: MFCD32662830
• CID: 5675651
• PubChem ID: 146049759
• Update Time: 2025-10-28

3-(piperidin-2-yl)quinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413877-54-8
• 3-(piperidin-2-yl)quinoline dihydrochloride
• 3-Piperidin-2-ylquinoline;dihydrochloride
• EN300-26673421

• MDL： MFCD32662830
• Inchi： 1S/C14H16N2.2ClH/c1-2-6-13-11(5-1)9-12(10-16-13)14-7-3-4-8-15-14;;/h1-2,5-6,9-10,14-15H,3-4,7-8H2;2*1H
• InChI Key： VZLQWLJRJSMYMH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 284.0847040g/mol
• Monoisotopic Mass: 284.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(piperidin-2-yl)quinoline dihydrochloride

Introduction to 3-(piperidin-2-yl)quinoline dihydrochloride (CAS No. 2413877-54-8)

3-(piperidin-2-yl)quinoline dihydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in medicinal research and drug development. With the CAS number 2413877-54-8, this molecule has garnered attention due to its unique structural properties and potential biological activities. The compound features a quinoline core substituted with a piperidine moiety, which is a common pharmacophore in many bioactive molecules. This combination of structural elements has made it a subject of intense interest for researchers exploring novel therapeutic agents.

The quinoline scaffold is well-documented for its role in various pharmacological applications, including antimalarial, antibacterial, and anticancer therapies. The presence of the piperidine group in 3-(piperidin-2-yl)quinoline dihydrochloride enhances its binding affinity to biological targets, making it a promising candidate for further investigation. The dihydrochloride salt form of the compound improves its solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds like 3-(piperidin-2-yl)quinoline dihydrochloride in modulating cellular processes. Studies have shown that quinoline derivatives can interact with multiple signaling pathways, making them valuable tools for understanding disease mechanisms and developing targeted therapies. The piperidine substitution further fine-tunes the pharmacokinetic properties of the molecule, enhancing its bioavailability and reducing potential side effects.

In the realm of drug discovery, 3-(piperidin-2-yl)quinoline dihydrochloride has been explored for its potential in treating various neurological disorders. Research indicates that the compound may exhibit neuroprotective effects by inhibiting aberrant protein aggregation and modulating neurotransmitter release. These findings align with the growing interest in quinoline-based compounds as candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-(piperidin-2-yl)quinoline dihydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

One of the most compelling aspects of 3-(piperidin-2-yl)quinoline dihydrochloride is its potential to serve as a scaffold for structure-based drug design. By leveraging computational chemistry tools, researchers can predict how modifications to the quinoline and piperidine moieties might affect biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity. Such discoveries underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing drug development.

The pharmacological profile of 3-(piperidin-2-yl)quinoline dihydrochloride continues to be studied through preclinical trials and molecular simulations. Preliminary results suggest that the compound exhibits favorable interactions with target enzymes and receptors, making it a strong contender for further clinical investigation. The dihydrochloride form ensures consistent dosing and improved pharmacokinetic behavior, which are critical factors in translating laboratory findings into viable therapeutic options.

As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities like 3-(piperidin-2-yl)quinoline dihydrochloride. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence has accelerated the discovery process, enabling researchers to rapidly assess large libraries of compounds for biological activity. This synergy between traditional organic synthesis and modern computational methods has opened new avenues for therapeutic intervention.

The future prospects of 3-(piperidin-2-yl)quinoline dihydrochloride are promising, with ongoing studies exploring its potential in treating infectious diseases, cancer, and inflammatory conditions. The compound's dual functionality—combining a quinoline core with a piperidine substituent—makes it uniquely suited for modulating complex biological pathways. As research progresses, it is anticipated that derivatives of this molecule will play a pivotal role in addressing unmet medical needs.